Cas no 898789-98-5 (4'-Bromo-3-(3-pyrrolinomethyl) benzophenone)

• Product Name: 4'-Bromo-3-(3-pyrrolinomethyl) benzophenone
• CAS No: 898789-98-5
• MF: C₁₈H₁₆BrNO
• MW: 342.22974395752
• MDL: MFCD03842361
• CID: 868405
• PubChem ID: 24725083
• Update Time: 2025-11-07

4'-Bromo-3-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
• 4'-BROMO-3-(3-PYRROLINOMETHYL) BENZOPHENONE
• 898789-98-5
• AKOS016020850
• (4-Bromophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
• DTXSID80643479
• 1-{[3-(4-bromobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
• MFCD03842361
• (4-Bromophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
• 4'-BROMO-3-(3-PYRROLINOMETHYL)BENZOPHENONE
• 4'-Bromo-3-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03842361
• Inchi： 1S/C18H16BrNO/c19-17-8-6-15(7-9-17)18(21)16-5-3-4-14(12-16)13-20-10-1-2-11-20/h1-9,12H,10-11,13H2
• InChI Key： HNNFZRZVUSIXLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CC=CC1)=O

Computed Properties

• Exact Mass: 341.04200
• Monoisotopic Mass: 341.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.98980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Bromo-3-(3-pyrrolinomethyl) benzophenone

Introduction to 4'-Bromo-3-(3-pyrrolinomethyl) benzophenone (CAS No. 898789-98-5)

4'-Bromo-3-(3-pyrrolinomethyl) benzophenone, with the CAS number 898789-98-5, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its unique structural features, which include a bromo-substituted benzophenone core and a pyrrolinomethyl moiety. These features contribute to its diverse chemical reactivity and biological activity, making it a valuable intermediate in the development of novel pharmaceuticals and functional materials.

The synthesis of 4'-Bromo-3-(3-pyrrolinomethyl) benzophenone typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the bromination of a substituted benzophenone followed by the introduction of the pyrrolinomethyl group through a series of nucleophilic substitution and reduction reactions. The detailed synthetic protocols have been extensively studied and optimized to achieve high yields and purity, ensuring its suitability for further applications.

In the realm of medicinal chemistry, 4'-Bromo-3-(3-pyrrolinomethyl) benzophenone has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The bromo-substituent and the pyrrolinomethyl group play crucial roles in modulating the compound's binding affinity and selectivity towards these targets.

Beyond its medicinal applications, 4'-Bromo-3-(3-pyrrolinomethyl) benzophenone has also found utility in materials science. Its unique electronic properties make it a suitable candidate for the development of advanced functional materials, such as organic semiconductors and photovoltaic materials. The presence of the bromo-substituent can influence the electronic structure and charge transport properties of these materials, leading to improved performance in various devices.

The structural versatility of 4'-Bromo-3-(3-pyrrolinomethyl) benzophenone also makes it an attractive intermediate for organic synthesis. It can be readily modified through various chemical transformations to generate a wide range of derivatives with diverse functionalities. This flexibility is particularly valuable in the design and synthesis of complex molecules with specific biological or physical properties.

In terms of safety and handling, it is important to note that while 4'-Bromo-3-(3-pyrrolinomethyl) benzophenone is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be used, and all reactions should be conducted under well-ventilated conditions to minimize exposure risks.

To summarize, 4'-Bromo-3-(3-pyrrolinomethyl) benzophenone (CAS No. 898789-98-5) is a versatile compound with significant potential in multiple scientific domains. Its unique structural features and chemical properties make it an important molecule for researchers working in medicinal chemistry, materials science, and organic synthesis. Ongoing research continues to uncover new applications and optimize its use in various technological advancements.